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Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Methyl 2-Sulfolaurate (SM2S) is an anionic surfactant derived from coconut oil,
known for its excellent cleansing, foaming, and emulsifying properties.[1] While extensively
utilized in the personal care industry for its mildness and biodegradability, its application in
textile processing is an area of growing interest.[1][2] As an anionic surfactant, SM2S holds
potential as a wetting agent, detergent, and dispersant in various stages of textile
manufacturing.[2] Its effectiveness in both acidic and alkaline conditions further enhances its
versatility.[2] This document provides detailed application notes and experimental protocols for
the use of Sodium Methyl 2-Sulfolaurate in textile processing, with a focus on scouring and
its potential role in dyeing.

Chemical and Physical Properties

Sodium Methyl 2-Sulfolaurate is a water-soluble anionic surfactant.[1] It is recognized for its
biodegradability, making it an environmentally considerate option for textile wet processing.[3]

Table 1: Physicochemical Properties of Sodium Methyl 2-Sulfolaurate
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Property Value Reference
Chemical Formula C13H25Na05s [415]
Molecular Weight 316.39 g/mol [41[5]
Typically a clear to slightly
Appearance o [4]
yellow liquid
Solubility Highly soluble in water [4]

. Stable across a wide pH range
pH Stability . [4]
(typically 5 to 10)

Biodegradability Readily biodegradable [3]

Classification Anionic Surfactant [1]

Applications in Textile Processing

The amphiphilic nature of Sodium Methyl 2-Sulfolaurate allows it to function effectively in
several textile wet processing stages. Surfactants are crucial in textile processing for functions
like wetting, scouring, emulsifying, and dispersing.[6]

Scouring Agent

Scouring is the process of removing natural impurities (waxes, pectins, oils) and any
contaminants acquired during processing from textile fibers.[7] This step is critical for ensuring
the fabric is hydrophilic and ready for subsequent dyeing and finishing processes.[7] Anionic
surfactants are commonly used in scouring for their strong emulsification and soil removal
capabilities.

The primary role of SM2S in scouring would be to:
¢ Reduce Surface Tension: Allowing the scouring liquor to penetrate the fabric uniformly.

o Emulsify Waxes and Oils: Breaking down and dispersing hydrophobic impurities in the
scouring bath.

o Suspend Dirt Particles: Preventing the redeposition of removed impurities onto the fabric.
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Wetting Agent

Effective wetting is essential for uniform chemical treatment in processes like desizing,
scouring, bleaching, and dyeing.[8] Wetting agents reduce the surface tension between the
treatment liquor and the fabric, ensuring rapid and even absorption.[8] As an anionic surfactant,
SM2S can function as an efficient wetting agent.

Dispersing Agent in Dyeing

In dye baths, particularly with disperse dyes for synthetic fibers, dispersing agents are crucial
for keeping the dye particles finely and evenly distributed.[9] This prevents agglomeration and
ensures uniform color uptake by the fabric.[9] While specific data for SM2S as a primary
dispersant is limited, its surfactant properties suggest it could contribute to maintaining a stable
dye dispersion.

Quantitative Performance Data

While specific performance data for Sodium Methyl 2-Sulfolaurate in textile applications is not
widely published, the following table outlines key performance indicators for anionic surfactants
in these roles. These values represent typical targets for effective textile auxiliaries.

Table 2: Typical Performance Metrics for Anionic Surfactants in Textile Processing
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Typical Test Method Application
Parameter
Value/Range (Example) Relevance
) ) Measures the
Wetting Time (Draves o )
<10 seconds AATCC TM-17 efficiency of a wetting

Wetting Test)

agent.

Scouring Efficiency (%
Weight Loss)

5-8% for raw cotton

Gravimetric analysis

Indicates the removal
of impurities from the
fiber.

Residual Fat/Wax

Determines the

_ < 0.5% Soxhlet Extraction cleanliness of the
Content after Scouring )
scoured fabric.
Assesses the
Absorbency (Drop o
Test) < 5 seconds AATCC TM-79 hydrophilicity of the
es
treated fabric.
) ) ) Important for
Foaming Height Varies (Low foam S
ASTM D1173 processes with high

(Ross-Miles Method)

desired)

agitation.

Experimental Protocols

The following are detailed protocols for evaluating Sodium Methyl 2-Sulfolaurate in key textile

applications.

Protocol 1: Scouring of Cotton Fabric

Objective: To assess the efficacy of Sodium Methyl 2-Sulfolaurate as a scouring agent for

raw cotton fabric.

Materials and Equipment:

e Raw, unbleached cotton fabric

e Sodium Methyl 2-Sulfolaurate (as a 30% active solution)

e Sodium Hydroxide (Caustic Soda)
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e Sodium Silicate (as a stabilizer)

e Chelating agent (e.g., EDTA)

o Laboratory-scale dyeing machine or water bath with a shaker

o Beakers, graduated cylinders, and a balance

e pH meter

e Drying oven

Procedure:

» Fabric Preparation: Cut the raw cotton fabric into equal-sized swatches (e.g., 10g each).
Condition the swatches at a standard temperature and humidity.

e Scouring Bath Preparation: Prepare the scouring bath with a material-to-liquor ratio (MLR) of
1:20. For each liter of water, add the following:

[¢]

Sodium Methyl 2-Sulfolaurate: 1.0 - 3.0 g/L

[e]

Sodium Hydroxide: 2.0 - 5.0 g/L

o

Sodium Silicate: 1.0 - 2.0 g/L

[¢]

Chelating Agent: 0.5 - 1.0 g/L

e Scouring Process:

o Place the fabric swatches in the scouring bath.

o Raise the temperature to 95-100°C over 30 minutes.

o Maintain this temperature for 60 minutes with constant agitation.

e Rinsing and Neutralization:

o Cool the bath and drain the scouring liquor.
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[e]

Rinse the fabric thoroughly with hot water (70-80°C) for 10 minutes.

(¢]

Rinse with cold water until the rinse water is clear and has a neutral pH.

[¢]

Neutralize the fabric in a bath containing 0.5-1.0 g/L of acetic acid for 10 minutes.

Perform a final cold water rinse.

[¢]

e Drying and Evaluation:

o Squeeze the excess water from the swatches and dry them in an oven at 105°C until a
constant weight is achieved.

o Evaluate the scoured fabric for weight loss, absorbency (drop test), and whiteness index.

Protocol 2: Evaluation of Wetting Performance

Objective: To determine the wetting efficiency of Sodium Methyl 2-Sulfolaurate on textile
substrates.

Materials and Equipment:

Cotton yarn or fabric

Sodium Methyl 2-Sulfolaurate solutions of varying concentrations (e.g., 0.1, 0.5, 1.0, 2.0
g/L)

Draves wetting test apparatus (or a beaker and stopwatch)

Standard 5g cotton skein with a hook

Procedure (based on Draves Wetting Test):

e Prepare agueous solutions of Sodium Methyl 2-Sulfolaurate at the desired concentrations.

« Fill the test cylinder with the surfactant solution.

» Attach the 5g cotton skein to the hook and anchor.
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Simultaneously release the skein into the solution and start the stopwatch.

Stop the stopwatch when the skein begins to sink.

The time recorded is the wetting time. A shorter time indicates better wetting performance.

Repeat the test for each concentration to determine the optimal concentration for efficient
wetting.

Visualizations
Chemical Interaction in Scouring

The following diagram illustrates the fundamental mechanism of an anionic surfactant like
Sodium Methyl 2-Sulfolaurate in removing hydrophobic impurities from a cotton fiber during

the scouring process.
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Caption: Anionic surfactant action on a cotton fiber.

Experimental Workflow for Scouring Evaluation

This diagram outlines the logical steps for conducting the scouring experiment as described in
Protocol 1.
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Caption: Workflow for evaluating scouring performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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